1-Bromo-2-cyclopropoxy-4-ethylbenzene

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 1-bromo-2-cyclopropyloxy-4-ethylbenzene
• InChI: InChI=1S/C11H13BrO/c1-2-8-3-6-10(12)11(7-8)13-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3
• InChI Key: DEWIJUNSKOLXSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)Br)OC2CC2

Description

1-Bromo-2-cyclopropoxy-4-ethylbenzene is a substituted benzene derivative featuring a bromine atom at position 1, a cyclopropoxy group at position 2, and an ethyl group at position 4.

Key structural characteristics:

• Cyclopropoxy group: The strained three-membered ether ring introduces unique steric and electronic effects compared to linear alkoxy groups (e.g., methoxy or ethoxy).
• Ethyl group: A moderate electron-donating substituent that influences regioselectivity in further functionalization.

Synthesis of such compounds typically involves halogenation of phenol derivatives followed by etherification or alkylation (as seen in and for analogous systems) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-cyclopropoxy-4-ethylbenzene typically involves the bromination of 2-cyclopropoxy-4-ethylbenzene. The reaction is carried out using bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3) under controlled conditions to ensure selective bromination at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process requires precise control of reaction conditions, including temperature, pressure, and the concentration of reactants, to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below contrasts 1-bromo-2-cyclopropoxy-4-ethylbenzene with structurally related compounds from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	CAS No.	Key Applications/Notes
1-Bromo-2-cyclopropoxy-4-ethylbenzene*	C₁₁H₁₃BrO	241.1 (calculated)	Br (1), cyclopropoxy (2), ethyl (4)	N/A	Inferred: Intermediate in organic synthesis
2-Bromo-1-(2-bromoethoxy)-4-ethylbenzene	C₉H₁₁Br₂O	295.0	Br (2, ethoxy), ethyl (4)	N/A	Precursor for cross-coupling reactions
4-Bromo-2-ethoxy-1-methylbenzene	C₉H₁₁BrO	215.1	Br (4), ethoxy (2), methyl (1)	33839-11-1	Agrochemical intermediates
1-Bromo-4-((2-ethylhexyl)oxy)benzene	C₁₄H₂₁BrO	285.2	Br (1), 2-ethylhexyloxy (4)	164352-24-3	Liquid crystal precursors
4-Bromo-1,2-diaminobenzene	C₆H₇BrN₂	187.0	Br (4), NH₂ (1, 2)	1575-37-7	Dye and polymer synthesis

*Calculated data based on analogous compounds.

Reactivity and Functional Group Analysis

• Cyclopropoxy vs. Alkoxy Groups : The cyclopropoxy group (C₃H₅O) in the target compound introduces higher ring strain compared to ethoxy (C₂H₅O) or methoxy (CH₃O) groups. This strain may enhance susceptibility to ring-opening reactions or nucleophilic substitution .
• Ethyl vs. Methyl or Larger Alkyl Groups : The ethyl substituent at position 4 provides moderate steric hindrance, balancing electronic donation without excessive bulk (unlike the 2-ethylhexyl group in , which reduces solubility) .
• Bromine Position : Bromine at position 1 (para to ethyl) directs electrophilic attacks to the meta position, whereas bromine in ortho positions (e.g., 2-bromoethoxy in ) alters regioselectivity .

Key Research Findings and Trends

• Synthetic Efficiency : Procedures in (e.g., column chromatography purification) and (Grignard reagent use) are applicable to the target compound’s synthesis, with cyclopropoxy installation requiring careful optimization .
• Thermodynamic Stability : Cyclopropoxy-containing compounds may exhibit lower thermal stability compared to linear alkoxy analogs due to ring strain, necessitating controlled reaction conditions.
• Environmental Impact : Brominated aromatics often require stringent handling (e.g., ’s safety warnings), emphasizing the need for green chemistry approaches in scaling production .